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Compound of Interest

(82,117,147,177,202)-
Compound Name:
hexacosapentaenoyl-CoA

Cat. No.: B15545932

Essential Safety and Handling Guide for
(82,112,142,17Z,20Z)-hexacosapentaenoyl-CoA

This guide provides comprehensive safety protocols and handling procedures for
(82,112,1472,17Z,20Z)-hexacosapentaenoyl-CoA, a long-chain polyunsaturated fatty acyl-
CoA. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this
document synthesizes best practices from handling similar biochemicals and authoritative
laboratory safety standards to ensure the well-being of researchers and the integrity of
experimental outcomes.

Hazard Assessment and Chemical Profile

(82,112,142,17Z,20Z)-hexacosapentaenoyl-CoA is an unsaturated fatty acyl-CoA.[1][2] While
specific toxicity data is not readily available, a risk assessment can be conducted by
considering its constituent parts: a very long-chain polyunsaturated fatty acid and coenzyme A.
Long-chain fatty acids can be skin and eye irritants, and some may cause respiratory irritation.
[3] The thioester bond in acyl-CoA molecules is a high-energy bond, contributing to their
reactivity in biochemical pathways.[4] Therefore, it is prudent to treat this compound as
potentially hazardous.

Key Chemical Information:
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Property Value/iInformation Source

(82,117,147,177,207)-

Chemical Name Hexacosapentaenoyl- [2]
coenzyme A

Molecular Formula C47H76N7017P3S (Isomer) [1][5]

Molecular Weight ~1136.13 g/mol (Isomer) [1]

Physical Form Typically a solid [6]

Soluble in organic solvents like

methanol and water. Aqueous
Solubility solutions are not [3]

recommended for storage for

more than one day.

Personal Protective Equipment (PPE) Directive

A multi-layered approach to PPE is critical to mitigate risks of exposure through dermal contact,
inhalation, or eye contact. The following PPE is mandatory when handling
(82,112,1472,17Z,20Z)-hexacosapentaenoyl-CoA.

Essential PPE

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.targetmol.com/compound/-8z-11z-14z-17z-20z-hexacosapentaenoyl-coa
https://www.medchemexpress.com/2e-11z-14z-17z-20z-hexacosapentaenoyl-coa.html
https://www.medchemexpress.com/2e-11z-14z-17z-20z-hexacosapentaenoyl-coa.html?locale=ko-KR
https://www.medchemexpress.com/2e-11z-14z-17z-20z-hexacosapentaenoyl-coa.html
https://pubchem.ncbi.nlm.nih.gov/compound/hexacosanoyl-CoA
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_palmitoleoyl_CoA.pdf
https://www.benchchem.com/product/b15545932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification Rationale
Chemical splash Protects against
goggles conformingto  splashes of solutions
Eye Protection Safety Goggles ANSI Z87.1 or containing the

equivalent standards.

[3]

compound, which

could be irritating.

Hand Protection

Chemical-resistant

gloves

Nitrile or neoprene
gloves.[3] Inspect for
integrity before each

use.

Prevents direct skin
contact. Double-
gloving is
recommended when
handling stock

solutions.

Body Protection

Laboratory Coat

A standard laboratory

coat, fully buttoned.

Protects skin and
personal clothing from

contamination.

Respiratory Protection

NIOSH-approved

respirator

Required if handling
the solid form outside
a ventilated enclosure
or if aerosols may be

generated.[3]

Minimizes the risk of
inhaling fine particles
of the solid

compound.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.
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Handiing Solid Form?

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Operational and Handling Plan

Adherence to a strict operational plan is crucial for minimizing exposure and preventing
contamination.

Engineering Controls

» Ventilation: Always handle the solid form of (82,112,142,17Z,20Z)-hexacosapentaenoyl-
CoA in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation exposure.[3]

Procedural Guidance for Handling

» Weighing and Solution Preparation:

o When weighing the solid material, do so within a ventilated enclosure or chemical fume
hood.[3]
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o To prepare solutions, slowly add the solvent to the solid to avoid the generation of dust.

o Be aware that aqueous solutions are not recommended for storage for more than one day.

[3]

e General Handling:
o Avoid direct contact with skin, eyes, and clothing.[3]
o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage

o Temperature: Store at -20°C for long-term stability.[3]
o Container: Keep the compound in a tightly sealed, light-resistant container.[3]

e Atmosphere: To prevent oxidation, store under an inert atmosphere such as argon or
nitrogen.[3]

Disposal Plan

As a non-radioactive biochemical, (82,112,14Z,17Z,20Z)-hexacosapentaenoyl-CoA should
be disposed of in accordance with institutional and local regulations for chemical waste.[3]

Waste Segregation and Collection

e Solid Waste:

o Collect all solid waste, including any contaminated consumables (e.g., weigh boats,
pipette tips), in a dedicated, clearly labeled, and sealed container for chemical waste.[3]

e Liquid Waste:

o Collect all agueous and organic solutions containing the compound in a designated,
sealed, and clearly labeled waste container.[3]
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o For highly reactive thioesters, a deactivation step through hydrolysis can be considered to
mitigate biochemical hazards before final disposal.[7] This involves raising the pH to >12
with a strong base (e.g., 1 M NaOH) to hydrolyze the thioester bond, followed by
neutralization.[7]

Final Disposal

» Arrange for the collection and disposal of all waste containing (82,11Z2,147,1772,20Z)-
hexacosapentaenoyl-CoA through your institution's Environmental Health and Safety
(EHS) office or a certified hazardous waste management service.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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